N-{4-[(6-chloro-3-pyridinyl)methoxy]-3-methoxybenzyl}-N-[3-(1H-imidazol-1-yl)propyl]amine

• Molecular Formula: C20H23ClN4O2
• Molecular Weight: 386.9 g/mol
• IUPAC Name: N-[[4-[(6-chloropyridin-3-yl)methoxy]-3-methoxyphenyl]methyl]-3-imidazol-1-ylpropan-1-amine
• InChI: InChI=1S/C20H23ClN4O2/c1-26-19-11-16(12-22-7-2-9-25-10-8-23-15-25)3-5-18(19)27-14-17-4-6-20(21)24-13-17/h3-6,8,10-11,13,15,22H,2,7,9,12,14H2,1H3
• InChI Key: UXERNTHUTUPMGA-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)CNCCCN2C=CN=C2)OCC3=CN=C(C=C3)Cl

Description

N-{4-[(6-chloro-3-pyridinyl)methoxy]-3-methoxybenzyl}-N-[3-(1H-imidazol-1-yl)propyl]amine, also known as VUF 8430, is a chemical compound that has gained significant interest in the scientific community due to its potential therapeutic applications.

Mechanism of Action

N-{4-[(6-chloro-3-pyridinyl)methoxy]-3-methoxybenzyl}-N-[3-(1H-imidazol-1-yl)propyl]amine 8430 exerts its pharmacological effects by selectively blocking the histamine H4 receptor. This receptor is expressed on various immune cells, including eosinophils, mast cells, and T cells, and is involved in the regulation of immune responses. By blocking the histamine H4 receptor, N-{4-[(6-chloro-3-pyridinyl)methoxy]-3-methoxybenzyl}-N-[3-(1H-imidazol-1-yl)propyl]amine 8430 can reduce the release of pro-inflammatory cytokines and chemokines, leading to a reduction in inflammation and other related symptoms.
Biochemical and Physiological Effects:
N-{4-[(6-chloro-3-pyridinyl)methoxy]-3-methoxybenzyl}-N-[3-(1H-imidazol-1-yl)propyl]amine 8430 has been shown to have several biochemical and physiological effects, including a reduction in inflammation, immune modulation, and anti-allergic effects. Studies have also shown that N-{4-[(6-chloro-3-pyridinyl)methoxy]-3-methoxybenzyl}-N-[3-(1H-imidazol-1-yl)propyl]amine 8430 can reduce the production of reactive oxygen species, which are involved in various pathological processes, including inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-{4-[(6-chloro-3-pyridinyl)methoxy]-3-methoxybenzyl}-N-[3-(1H-imidazol-1-yl)propyl]amine 8430 is its selectivity for the histamine H4 receptor. This selectivity allows for the specific targeting of immune cells involved in inflammation and other related processes. However, one of the limitations of N-{4-[(6-chloro-3-pyridinyl)methoxy]-3-methoxybenzyl}-N-[3-(1H-imidazol-1-yl)propyl]amine 8430 is its potential toxicity, which needs to be carefully monitored in lab experiments.

Future Directions

There are several future directions for the research on N-{4-[(6-chloro-3-pyridinyl)methoxy]-3-methoxybenzyl}-N-[3-(1H-imidazol-1-yl)propyl]amine 8430. One of the primary areas of research is the development of more potent and selective histamine H4 receptor antagonists. Additionally, studies are needed to further elucidate the biochemical and physiological effects of N-{4-[(6-chloro-3-pyridinyl)methoxy]-3-methoxybenzyl}-N-[3-(1H-imidazol-1-yl)propyl]amine 8430 and its potential therapeutic applications in various pathological conditions, including allergy, inflammation, and autoimmune diseases.
Conclusion:
In conclusion, N-{4-[(6-chloro-3-pyridinyl)methoxy]-3-methoxybenzyl}-N-[3-(1H-imidazol-1-yl)propyl]amine 8430 is a chemical compound with significant potential for therapeutic applications. Its selectivity for the histamine H4 receptor makes it a promising candidate for the treatment of various pathological conditions, including inflammation, allergy, and autoimmune diseases. However, more research is needed to fully understand the biochemical and physiological effects of N-{4-[(6-chloro-3-pyridinyl)methoxy]-3-methoxybenzyl}-N-[3-(1H-imidazol-1-yl)propyl]amine 8430 and its potential limitations.

Synthesis Methods

The synthesis of N-{4-[(6-chloro-3-pyridinyl)methoxy]-3-methoxybenzyl}-N-[3-(1H-imidazol-1-yl)propyl]amine 8430 involves several steps, including the reaction of 6-chloro-3-pyridinylmethanol with 3-methoxybenzaldehyde to form an intermediate compound. This intermediate is then reacted with 1H-imidazole-1-propylamine to produce the final product, N-{4-[(6-chloro-3-pyridinyl)methoxy]-3-methoxybenzyl}-N-[3-(1H-imidazol-1-yl)propyl]amine 8430.

Scientific Research Applications

N-{4-[(6-chloro-3-pyridinyl)methoxy]-3-methoxybenzyl}-N-[3-(1H-imidazol-1-yl)propyl]amine 8430 has been studied extensively for its potential therapeutic applications. One of the primary areas of research has been its use as a selective antagonist for the histamine H4 receptor. The histamine H4 receptor is involved in various physiological and pathological processes, including inflammation, allergy, and immune responses. Studies have shown that N-{4-[(6-chloro-3-pyridinyl)methoxy]-3-methoxybenzyl}-N-[3-(1H-imidazol-1-yl)propyl]amine 8430 can effectively block the histamine H4 receptor, leading to a reduction in inflammation and other related symptoms.